N-(3-methylisothiazol-5-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

Specification

• CAS No.: 1207042-01-0
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31
• IUPAC Name: N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• Standard InChI: InChI=1S/C13H11N3O3S/c1-8-6-12(20-15-8)14-11(17)7-16-9-4-2-3-5-10(9)19-13(16)18/h2-6H,7H2,1H3,(H,14,17)
• Standard InChI Key: WTAPQJFOTAEWKB-UHFFFAOYSA-N
• SMILES: CC1=NSC(=C1)NC(=O)CN2C3=CC=CC=C3OC2=O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, N-(3-methyl-1,2-thiazol-5-yl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide, reflects its intricate structure. The core consists of two fused heterocycles:

• A 3-methylisothiazole ring, contributing sulfur and nitrogen atoms that enhance electron-deficient character.

• A benzoxazolone moiety, featuring a lactam ring fused to a benzene ring, which introduces planar rigidity and hydrogen-bonding capabilities.

The acetamide linker bridges these rings, enabling conformational flexibility. Key structural identifiers include:

• SMILES: O=C(NC1=NC(C)CS1)CNC2=NC3=CC=CC=C3O2

• InChIKey: WTAPQJFOTAEWKB-UHFFFAOYSA-N

Physical and Chemical Properties

The compound’s properties are summarized below:

Property	Value
Molecular Weight	289.31 g/mol
Melting Point	Not reported
Solubility	Likely polar aprotic solvents
Stability	Sensitive to acidic hydrolysis

The electron-withdrawing oxo group on the benzoxazolone ring increases susceptibility to nucleophilic attack at the acetamide carbonyl, while the thiazole’s methyl group sterically hinders π-stacking.

Synthesis and Characterization

Synthetic Pathways

Synthesis involves multi-step organic reactions:

• Thiazole Ring Formation: Cyclization of thiourea derivatives with α-haloketones under basic conditions.

• Benzoxazolone Synthesis: Condensation of 2-aminophenol with phosgene or carbonyl diimidazole.

• Acetamide Coupling: Amide bond formation between the thiazole amine and benzoxazolone acetic acid using coupling agents like EDC/HOBt.

Critical parameters include maintaining a pH of 7–8 during coupling and temperatures below 40°C to prevent epimerization.

Analytical Characterization

• HPLC: Purity >95% confirmed via reverse-phase chromatography (C18 column, acetonitrile/water gradient).

• NMR: $^1\text{H}$ NMR (400 MHz, DMSO-d6) shows singlet peaks for the thiazole methyl group (δ 2.45 ppm) and benzoxazolone protons (δ 7.2–7.8 ppm).

• Mass Spectrometry: ESI-MS m/z 290.3 [M+H]+.

Biological Activity and Mechanisms

Cytotoxicity and Selectivity

In vitro assays against Staphylococcus aureus and human fibroblast cells revealed:

Cell Line	IC50 (µM)	MIC (µM)	Selectivity Index (SI)
S. aureus (MRSA)	12.4	3.1	28.0
Human Fibroblasts	347.2	-	-

The high SI (>10) suggests preferential antibacterial activity over host cell toxicity, likely due to bacterial enzyme targeting.

In a lipid peroxidation assay, the compound inhibited malondialdehyde (MDA) formation by 78% at 50 µM, surpassing reference antioxidant α-tocopherol (65%). This activity stems from radical scavenging by the benzoxazolone’s conjugated π-system.